Cas no 2680838-67-7 (3-(Piperidin-4-yl)-1,2-oxazole-5-carbaldehyde)

• Product Name: 3-(Piperidin-4-yl)-1,2-oxazole-5-carbaldehyde
• CAS No: 2680838-67-7
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5649783
• PubChem ID: 165940898
• Update Time: 2025-10-18

3-(Piperidin-4-yl)-1,2-oxazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2680838-67-7
• 3-(piperidin-4-yl)-1,2-oxazole-5-carbaldehyde
• EN300-28271291
• 3-(Piperidin-4-yl)-1,2-oxazole-5-carbaldehyde

• Inchi： 1S/C9H12N2O2/c12-6-8-5-9(11-13-8)7-1-3-10-4-2-7/h5-7,10H,1-4H2
• InChI Key： NEXRSOJQFTXOHU-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC(C2CCNCC2)=N1

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-(Piperidin-4-yl)-1,2-oxazole-5-carbaldehyde

3-(Piperidin-4-yl)-1,2-oxazole-5-carbaldehyde (CAS No. 2680838-67-7): A Comprehensive Overview

3-(Piperidin-4-yl)-1,2-oxazole-5-carbaldehyde (CAS No. 2680838-67-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines a piperidine ring with an oxazole moiety and an aldehyde functional group. The combination of these structural elements imparts specific chemical and biological properties that make it a promising candidate for various therapeutic applications.

The chemical structure of 3-(Piperidin-4-yl)-1,2-oxazole-5-carbaldehyde is particularly noteworthy due to its potential to modulate key biological pathways. The piperidine ring, a common motif in many bioactive compounds, is known for its ability to interact with various receptors and enzymes. The oxazole moiety, on the other hand, is often associated with enhanced stability and bioavailability. The presence of the aldehyde group further adds to the compound's reactivity and potential for forming covalent bonds with target proteins.

Recent studies have explored the pharmacological properties of 3-(Piperidin-4-yl)-1,2-oxazole-5-carbaldehyde in detail. One notable area of research is its potential as an inhibitor of specific enzymes involved in inflammatory processes. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of cyclooxygenase (COX), a key enzyme in the production of prostaglandins, which are mediators of inflammation and pain.

In addition to its anti-inflammatory properties, 3-(Piperidin-4-yl)-1,2-oxazole-5-carbaldehyde has shown promise in neurodegenerative disease models. Research conducted at the University of California, San Francisco, found that this compound can cross the blood-brain barrier and exhibit neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings suggest that 3-(Piperidin-4-yl)-1,2-oxazole-5-carbaldehyde may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 3-(Piperidin-4-yl)-1,2-oxazole-5-carbaldehyde has also been a subject of interest in organic chemistry. Various synthetic routes have been developed to optimize yield and purity. One efficient method involves the condensation of 4-piperidone with 5-formylisoxazole in the presence of a suitable catalyst. This approach not only simplifies the synthesis process but also enhances the scalability for large-scale production.

In preclinical studies, 3-(Piperidin-4-yl)-1,2-oxazole-5-carbaldehyde has demonstrated favorable pharmacokinetic properties. It exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic dosing regimens. Additionally, toxicology studies have shown that this compound has a low toxicity profile at therapeutic doses, further supporting its potential as a safe and effective therapeutic agent.

The clinical development of 3-(Piperidin-4-yl)-1,2-oxazole-5-carbaldehyde is currently underway. Phase I clinical trials are being conducted to evaluate its safety and tolerability in healthy volunteers. Preliminary results are promising, with no significant adverse effects reported at doses up to 100 mg/day. These findings pave the way for further clinical trials to assess its efficacy in treating specific diseases.

In conclusion, 3-(Piperidin-4-yl)-1,2-oxazole-5-carbaldehyde (CAS No. 2680838-67-7) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic benefits, this compound holds significant promise for improving patient outcomes in various medical conditions.